Cas no 1856760-95-6 (2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol)

• Product Name: 2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• CAS No: 1856760-95-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6316340
• PubChem ID: 165481850
• Update Time: 2025-05-25

2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1856760-95-6
• 2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• EN300-1105698

• Inchi： 1S/C11H19N3O/c1-8-6-14(13-11(8)12)7-9-4-2-3-5-10(9)15/h6,9-10,15H,2-5,7H2,1H3,(H2,12,13)
• InChI Key： LTBPDPDMIZKGHQ-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol

2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol: A Comprehensive Overview

The compound 2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS No. 1856760-95-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. The molecule consists of a cyclohexanol backbone substituted with a pyrazole ring, which introduces interesting electronic and steric properties. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive agents targeting specific cellular pathways.

One of the most notable aspects of 2-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol is its ability to act as a chiral ligand in asymmetric catalysis. This property has been extensively explored in the context of enantioselective synthesis, where the compound has demonstrated exceptional efficiency in promoting the formation of enantiopure products. Researchers have reported that the molecule's stereochemistry plays a critical role in determining the outcome of these reactions, making it a valuable tool in modern organic synthesis.

Moreover, 2-(3-amino-pyrazole)cyclohexanol derivatives have been investigated for their potential as antioxidants and anti-inflammatory agents. Studies conducted in vitro have shown that these compounds exhibit significant radical-scavenging activity, which could be harnessed for the development of novel therapeutic agents. The presence of the amino group on the pyrazole ring contributes to this activity by facilitating hydrogen bonding and stabilizing reactive intermediates.

In recent years, advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 2-(3-amino-pyrazole)cyclohexanol derivatives. Quantum mechanical calculations have revealed that the molecule's conjugated system enhances its stability and reactivity, making it suitable for applications in materials science. For instance, derivatives of this compound have been proposed as candidates for organic semiconductors due to their ability to form stable charge transfer complexes.

The synthesis of 2-(3-amino-pyrazole)cyclohexanol derivatives has also been optimized through green chemistry approaches. Recent reports highlight the use of eco-friendly solvents and catalysts to achieve high yields while minimizing environmental impact. These methods not only reduce costs but also align with current trends toward sustainable chemical practices.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR have been instrumental in confirming the structure and purity of 2-(3-amino-pyrazole)cyclohexanol derivatives. These analyses have provided critical data on the compound's stability under various conditions, which is essential for its application in real-world scenarios.

In conclusion, 2-(3-amino-pyrazole)cyclohexanol (CAS No. 1856760-95-6) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.